N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• InChI: InChI=1S/C21H17N5O4/c27-20(23-15-6-7-18-19(10-15)30-9-8-29-18)12-25-21(28)17-11-16(24-26(17)13-22-25)14-4-2-1-3-5-14/h1-7,10-11,13H,8-9,12H2,(H,23,27)
• InChI Key: KZZTURBVQTZGHA-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CN3C(=O)C4=CC(=NN4C=N3)C5=CC=CC=C5
• Molecular Formula: C21H17N5O4
• Molecular Weight: 403.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H17N5O4 and its molecular weight is 403.398. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Compounds related to the specified molecule have been synthesized and evaluated for various biological activities. For example, the synthesis of novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides demonstrated potential antioxidant activities, suggesting a framework for developing biologically active compounds with potential therapeutic applications (Ahmad et al., 2012).

Inotropic Activity

Derivatives of similar structural families have been evaluated for their positive inotropic activity, which measures the strength of muscle contractions, in isolated rabbit heart preparations. Such studies indicate potential applications in cardiovascular research, particularly for compounds that exhibit favorable activity compared to standard drugs like milrinone (Zhang et al., 2008).

Anticancer and Antimicrobial Activities

Several studies have focused on synthesizing and assessing the anticancer and antimicrobial activities of [1,2,4]triazine derivatives and related compounds. For instance, the synthesis of new antipyrine-based heterocycles has explored their potential in inhibiting cancer cell lines and combating microbial infections, highlighting the significance of these compounds in medicinal chemistry and pharmacological research (Riyadh et al., 2013).

Insecticidal Applications

Compounds incorporating thiadiazole and triazine moieties have been synthesized and evaluated as insecticidal agents against pests like the cotton leafworm, indicating their potential utility in agricultural science and pest management strategies (Fadda et al., 2017).